Cas no 1214338-78-9 (5-(Pyridin-4-yl)pyridin-3-ol)
5-(Pyridin-4-yl)pyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyridin-4-yl)pyridin-3-ol
-
- Inchi: 1S/C10H8N2O/c13-10-5-9(6-12-7-10)8-1-3-11-4-2-8/h1-7,13H
- InChI Key: ZLMHRFUAEOHHFO-UHFFFAOYSA-N
- SMILES: OC1=CN=CC(=C1)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- XLogP3: 1.1
- Topological Polar Surface Area: 46
5-(Pyridin-4-yl)pyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001175-250mg |
5-(Pyridin-4-yl)pyridin-3-ol |
1214338-78-9 | 95% | 250mg |
$1009.40 | 2023-09-04 | |
| Alichem | A029001175-500mg |
5-(Pyridin-4-yl)pyridin-3-ol |
1214338-78-9 | 95% | 500mg |
$1701.85 | 2023-09-04 | |
| Alichem | A029001175-1g |
5-(Pyridin-4-yl)pyridin-3-ol |
1214338-78-9 | 95% | 1g |
$3039.75 | 2023-09-04 | |
| A2B Chem LLC | BA26022-100mg |
3-Hydroxy-5-(4-pyridyl)pyridine |
1214338-78-9 | > 95% | 100mg |
$1757.00 | 2024-04-20 | |
| A2B Chem LLC | BA26022-250mg |
3-Hydroxy-5-(4-pyridyl)pyridine |
1214338-78-9 | > 95% | 250mg |
$3357.00 | 2024-04-20 | |
| A2B Chem LLC | BA26022-1g |
3-Hydroxy-5-(4-pyridyl)pyridine |
1214338-78-9 | > 95% | 1g |
$5424.00 | 2024-04-20 |
5-(Pyridin-4-yl)pyridin-3-ol Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-(Pyridin-4-yl)pyridin-3-ol
5-(Pyridin-4-yl)pyridin-3-ol: A Comprehensive Overview of CAS No. 1214338-78-9
5-(Pyridin-4-yl)pyridin-3-ol, also known by its CAS number 1214338-78-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular formula of 5-(Pyridin-4-yl)pyridin-3-ol is C10H8N2O, and it has a molecular weight of 168.19 g/mol. The compound features a central pyridine ring fused with another pyridine ring, with a hydroxyl group attached at the 3-position of the second pyridine ring. This structural arrangement confers specific chemical and biological properties that are of great interest to researchers.
Recent studies have highlighted the potential of 5-(Pyridin-4-yl)pyridin-3-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.
In addition to its neuroprotective properties, 5-(Pyridin-4-yl)pyridin-3-ol has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 5-(Pyridin-4-yl)pyridin-3-ol has also been studied extensively. Research indicates that the compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile enhance its potential as a therapeutic agent.
In the context of drug development, 5-(Pyridin-4-yl)pyridin-3-ol has shown promise in preclinical studies. Animal models have been used to evaluate its efficacy and safety, with results indicating significant improvements in disease symptoms without major adverse effects. These findings have paved the way for further clinical trials to assess its therapeutic potential in human subjects.
The structural analogs of 5-(Pyridin-4-yl)pyridin-3-ol have also been explored to optimize its pharmacological properties. Modifications to the pyridine rings or the hydroxyl group have led to compounds with enhanced potency and selectivity, which could further improve their therapeutic utility.
Beyond its direct therapeutic applications, 5-(Pyridin-4-yl)pyridin-3-ol serves as a valuable tool in chemical biology research. Its ability to interact with specific cellular targets makes it useful for studying signaling pathways and molecular mechanisms underlying various diseases. This knowledge can inform the development of novel therapeutic strategies and drug discovery efforts.
In conclusion, CAS No. 1214338-78-9, or 5-(Pyridin-4-yl)pyridin-3-ol, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the scientific community.
1214338-78-9 (5-(Pyridin-4-yl)pyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)